Cas no 2228841-21-0 (3-(1H-imidazol-5-yl)propane-1-thiol)

• Product Name: 3-(1H-imidazol-5-yl)propane-1-thiol
• CAS No: 2228841-21-0
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 5923103
• PubChem ID: 87847514
• Update Time: 2025-05-20

3-(1H-imidazol-5-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-propanethiol
• 3-(1H-imidazol-5-yl)propane-1-thiol
• 2228841-21-0
• SCHEMBL5513184
• EN300-1816560

• Inchi： 1S/C6H10N2S/c9-3-1-2-6-4-7-5-8-6/h4-5,9H,1-3H2,(H,7,8)
• InChI Key： NSASIJIHXCUEEX-UHFFFAOYSA-N
• SMILES： C1NC(CCCS)=CN=1

Computed Properties

• Exact Mass: 142.05646950g/mol
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.7Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 345.2±25.0 °C(Predicted)
• pka: 10.26±0.10(Predicted)

Additional information on 3-(1H-imidazol-5-yl)propane-1-thiol

3-(1H-imidazol-5-yl)propane-1-thiol (CAS No. 2228841-21-0): An Emerging Compound in Chemical and Pharmaceutical Research

3-(1H-imidazol-5-yl)propane-1-thiol (CAS No. 2228841-21-0) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various areas, including drug development, material science, and analytical chemistry. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements of 3-(1H-imidazol-5-yl)propane-1-thiol.

Chemical Structure and Properties

3-(1H-imidazol-5-yl)propane-1-thiol is a small organic molecule with the molecular formula C₆H₉N₂S. The compound features an imidazole ring attached to a propyl chain terminated by a thiol group (-SH). The presence of the thiol group imparts unique chemical reactivity and biological activity to the molecule. Thiol groups are known for their nucleophilic properties and ability to form disulfide bonds, which are crucial in various biological processes such as protein folding and redox regulation.

The imidazole ring, on the other hand, is a versatile functional group found in many natural and synthetic compounds. It can act as a hydrogen bond donor and acceptor, making it useful in supramolecular chemistry and coordination chemistry. The combination of these functional groups in 3-(1H-imidazol-5-yl)propane-1-thiol provides a platform for exploring new chemical reactions and interactions.

Synthesis Methods

The synthesis of 3-(1H-imidazol-5-yl)propane-1-thiol has been reported using several methodologies. One common approach involves the reaction of 5-bromomethylimidazole with thioglycolic acid followed by deprotection to yield the desired compound. Another method involves the alkylation of imidazole with 3-bromopropanethiol in the presence of a base such as potassium carbonate. These synthetic routes are efficient and can be scaled up for industrial production.

The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods for 3-(1H-imidazol-5-yl)propane-1-thiol, which minimize waste and reduce the use of hazardous reagents.

Applications in Drug Development

3-(1H-imidazol-5-yl)propane-1-thiol has shown promise in drug development due to its potential biological activities. Studies have demonstrated that compounds containing thiol groups can exhibit antioxidant properties, which are beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The imidazole ring is also known for its ability to form complexes with metal ions, which can be exploited for developing metal-based drugs. For example, copper complexes of imidazole derivatives have been studied for their anticancer properties. The combination of these functional groups in 3-(1H-imidazol-5-yl)propane-1-thiol makes it an attractive candidate for further investigation in drug discovery.

Analytical Chemistry Applications

In analytical chemistry, 3-(1H-imidazol-5-yl)propane-1-thiol has found applications as a derivatizing agent for improving the detection sensitivity of certain analytes. The thiol group can react with electrophilic compounds to form stable adducts that are easier to detect using techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).

The imidazole ring can also enhance the fluorescence properties of analytes when used as a derivatizing agent. This property is particularly useful in bioanalytical applications where high sensitivity is required.

Molecular Biology Applications

In molecular biology, thiol-containing compounds like 3-(1H-imidazol-5-yl)propane-1-thiol play important roles in redox signaling pathways. Thiol groups are involved in the regulation of protein function through reversible oxidation-reduction reactions. For example, cysteine residues within proteins can form disulfide bonds or remain reduced depending on the redox state of the cellular environment.

The ability of 3-(1H-imidazol-5-yl)propane-1-thiol to modulate redox signaling pathways makes it a valuable tool for studying cellular processes such as apoptosis, inflammation, and stress responses. Researchers are exploring its potential as a probe or inhibitor in these pathways to gain deeper insights into disease mechanisms.

Mechanistic Studies and Future Directions

To fully understand the biological activities of 3-(1H-imidazol-5-yl)propane-1-thiol, extensive mechanistic studies are underway. These studies aim to elucidate the molecular targets and signaling pathways involved in its effects on cells and organisms. Techniques such as molecular docking, enzyme inhibition assays, and cell-based assays are being employed to investigate its mode of action.

The future directions for research on 3-(1H-imidazol-5-y l)propane - 1 -thi ol strong > include optimizing its chemical structure for improved potency and selectivity, developing new synthesis methods that are more sustainable, and exploring its potential applications in combination therapies with existing drugs.

In conclusion, 3-(1H-imidazol - 5 - yl )propan e - 1 -thi ol strong > (CAS No . 222884 1 - 2 0 ) is an emerging compound with diverse applications in chemical , pharmaceutical , and biological research . Its unique chemical structure , combining a th i ol group with an im id azole ring , offers numerous opportunities for scientific exploration and practical applications . As research continues , we can expect to see more innovative uses of this compound across various fields . p >